Cas no 177962-28-6 ( )

• Product Name: &nbsp
• CAS No: 177962-28-6
• MF: C₁₄H₁₈ClN₅
• MW: 291.779221057892
• CID: 874028
• Update Time: 2026-04-29

  Chemical and Physical Properties

Names and Identifiers

• 2-Benzylamino-4-tert-butylamino-6-chloro-s-triazine
• N-BENZYL-N'-(TERT-BUTYL)-6-CHLORO-1,3,5-TRIAZINE-2,4-DIAMINE
•  

• Inchi： InChI=1S/C14H18ClN5/c1-14(2,3)20-13-18-11(15)17-12(19-13)16-9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H2,16,17,18,19,20)
• InChI Key： FGSWOHQRNTZAFG-UHFFFAOYSA-N
• SMILES： CC(C)(C)NC1=NC(=NC(=NCC2=CC=CC=C2)N1)Cl

Computed Properties

• Exact Mass: 291.12500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 62.73000
• LogP: 3.49350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines N-aliphatic s-triazines